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Introduction
Diponium bromide is a quaternary ammonium compound classified as an antispasmodic agent.

[1] Its therapeutic effect is primarily attributed to its action as a muscarinic cholinergic receptor

antagonist. Understanding the physicochemical properties of Diponium bromide is fundamental

for its formulation, delivery, and overall therapeutic efficacy. This technical guide provides a

comprehensive overview of its core physicochemical characteristics, supported by

experimental methodologies and visual representations of its mechanism of action.

Chemical Identity
Identifier Value

Chemical Name
2-[(Dicyclopentylacetyl)oxy]-N,N,N-

triethylethanaminium bromide[1]

CAS Registry Number 2001-81-2[1]

Molecular Formula C₂₀H₃₈BrNO₂[1][2]

Synonyms Dipenine bromide, Unospaston, SA-267[1]
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Physicochemical Properties
A summary of the key physicochemical properties of Diponium bromide is presented below.

Property Value

Molecular Weight 404.43 g/mol [1][2]

Melting Point 185-186 °C[1][3]

Solubility Freely soluble in water.[1]

pKa

Not explicitly found in the literature. As a

quaternary ammonium compound, it is a strong

electrolyte and is expected to be permanently

charged across the physiological pH range.

Mechanism of Action: Muscarinic Acetylcholine
Receptor Antagonism
Diponium bromide functions as a competitive antagonist at muscarinic acetylcholine receptors

(mAChRs).[4] These receptors are involved in the parasympathetic nervous system, which

governs "rest-and-digest" functions.[4] By blocking the binding of the neurotransmitter

acetylcholine (ACh) to these receptors, Diponium bromide inhibits parasympathetic stimulation,

leading to smooth muscle relaxation and a reduction in spasms.[5]
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Mechanism of Diponium Bromide as a Muscarinic Antagonist.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

Melting Point Determination (Capillary Method)
This protocol is adapted from general pharmacopeial methods for melting point determination.

[1][2][6][7]
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Start

Sample Preparation:
- Dry Diponium bromide powder.

- Finely powder the sample.

Capillary Loading:
- Pack the powdered sample into a capillary tube to a height of 2.5-3.5 mm.

Apparatus Setup:
- Place the capillary in the melting point apparatus.

- Set the starting temperature 5-10°C below the expected melting point.

Rapid Heating (Optional):
- Heat at a high rate (e.g., 10-20°C/min) to get an approximate range.

for unknown

Slow Heating:
- Heat at a controlled rate (1-2°C/min) near the expected melting point.

Observation:
- Record the temperature at which melting begins (onset).

- Record the temperature at which the sample is completely liquid (clear point).

End
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Workflow for Melting Point Determination.

Solubility Determination (Shake-Flask Method)
This protocol is a standard method for determining the solubility of a compound in a specific

solvent.
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Start

Preparation:
- Add an excess amount of Diponium bromide to a known volume of water in a flask.

Equilibration:
- Seal the flask and agitate at a constant temperature for a set period (e.g., 24-48 hours) to ensure equilibrium.

Phase Separation:
- Allow the solution to stand or centrifuge to separate the undissolved solid.

Sampling:
- Carefully withdraw a known volume of the supernatant.

Analysis:
- Determine the concentration of Diponium bromide in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Calculation:
- Calculate the solubility in units such as mg/mL or mol/L.

End
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Workflow for Solubility Determination.

pKa Determination (Potentiometric Titration)
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While a specific pKa value for Diponium bromide is not readily available, the following is a

general protocol for its determination. As a quaternary ammonium salt, it is expected to be fully

ionized.

Start

Sample Preparation:
- Dissolve a known amount of Diponium bromide in deionized water.

- Adjust the initial pH to the acidic range with a standard acid (e.g., HCl).

Titration:
- Titrate the solution with a standardized base (e.g., NaOH) of known concentration.

- Record the pH after each addition of the titrant.

Data Plotting:
- Plot the recorded pH values against the volume of titrant added to generate a titration curve.

pKa Determination:
- Identify the inflection point of the titration curve.

- The pH at the half-equivalence point corresponds to the pKa.

End
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Workflow for pKa Determination.

Stability Considerations
Stability studies are crucial for determining the shelf-life and appropriate storage conditions for

a drug substance. For Diponium bromide, a comprehensive stability testing protocol should be

established according to ICH guidelines.[8]
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Key Stability-Indicating Parameters to Monitor:

Appearance: Any change in color or physical state.

Assay: Quantification of the active pharmaceutical ingredient.

Degradation Products: Identification and quantification of any impurities that may form over

time.

Solubility: Changes in solubility profile.

Recommended Storage Conditions for Testing:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

Conclusion
This technical guide has provided a detailed overview of the essential physicochemical

properties of Diponium bromide. The data and experimental protocols presented herein are

critical for professionals involved in the research, development, and quality control of

pharmaceutical products containing this active ingredient. A thorough understanding of these

properties will facilitate the development of stable, safe, and effective drug formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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